Cas no 57139-22-7 (N-Hydroxy-4-methoxy-benzamide)

N-Hydroxy-4-methoxy-benzamide structure
N-Hydroxy-4-methoxy-benzamide structure
Product Name:N-Hydroxy-4-methoxy-benzamide
CAS No:57139-22-7
MF:C8H9KNO3
MW:206.260263204575
CID:946529
PubChem ID:10214468
Update Time:2025-04-19

N-Hydroxy-4-methoxy-benzamide Chemical and Physical Properties

Names and Identifiers

    • AG-K-69682; Potassium p-methoxybenzohydroxamate; potassium 1-piperidinecarbodithioate; Potassium piperidine-1-carbodithioate; Potassium pentamethylenedithiocarbamate; potassium salt of 4-methoxybenzohydroxamic acid; CTK4C0132; potassium p-methoxylbenzohydroxamate; AR-1L1591; potassium piperidine-1-dithiocarboxylate; EINECS 205-229-1; potassium piperidine-1-carbodithioate; Natrium-1-piperidincarbodithioat; AC1Q1TZD; Potassium piperidine-
    • DS-012059
    • NSC196145
    • 57139-22-7
    • N-HYDROXY-4-METHOXY-BENZAMIDE
    • NSC-196145
    • N-Hydroxy-4-methoxy-benzamide
    • Inchi: 1S/C8H9NO3.K/c1-12-7-4-2-6(3-5-7)8(10)9-11;/h2-5,11H,1H3,(H,9,10);/q;+1
    • InChI Key: BZOLPLRCRVDGAB-UHFFFAOYSA-N
    • SMILES: [K+].O(C)C1C=CC(C(NO)=O)=CC=1

Computed Properties

  • Exact Mass: 206.02194963g/mol
  • Monoisotopic Mass: 206.02194963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
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